Cas no 2034549-90-9 (3-{[2-(furan-2-yl)pyridin-3-yl]methyl}-1-[(4-methoxyphenyl)methyl]urea)

• Product Name: 3-{[2-(furan-2-yl)pyridin-3-yl]methyl}-1-[(4-methoxyphenyl)methyl]urea
• CAS No: 2034549-90-9
• MF: C₁₉H₁₉N₃O₃
• MW: 337.3725
• CID: 5352718
• Update Time: 2025-05-26

3-{[2-(furan-2-yl)pyridin-3-yl]methyl}-1-[(4-methoxyphenyl)methyl]urea Chemical and Physical Properties

Names and Identifiers

• 1-[[2-(furan-2-yl)pyridin-3-yl]methyl]-3-[(4-methoxyphenyl)methyl]urea
• 1-((2-(furan-2-yl)pyridin-3-yl)methyl)-3-(4-methoxybenzyl)urea
• 3-{[2-(furan-2-yl)pyridin-3-yl]methyl}-1-[(4-methoxyphenyl)methyl]urea

• Inchi： 1S/C19H19N3O3/c1-24-16-8-6-14(7-9-16)12-21-19(23)22-13-15-4-2-10-20-18(15)17-5-3-11-25-17/h2-11H,12-13H2,1H3,(H2,21,22,23)
• InChI Key： UYKYYMRDMMJWIC-UHFFFAOYSA-N
• SMILES： O1C([H])=C([H])C([H])=C1C1=C(C([H])=C([H])C([H])=N1)C([H])([H])N([H])C(N([H])C([H])([H])C1C([H])=C([H])C(=C([H])C=1[H])OC([H])([H])[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 413
• XLogP3: 2
• Topological Polar Surface Area: 76.4

Additional information on 3-{[2-(furan-2-yl)pyridin-3-yl]methyl}-1-[(4-methoxyphenyl)methyl]urea

Research Brief on 3-{[2-(furan-2-yl)pyridin-3-yl]methyl}-1-[(4-methoxyphenyl)methyl]urea (CAS: 2034549-90-9)

The compound 3-{[2-(furan-2-yl)pyridin-3-yl]methyl}-1-[(4-methoxyphenyl)methyl]urea (CAS: 2034549-90-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the compound's role as a promising scaffold for drug development, particularly in the context of kinase inhibition. The furan and pyridine moieties within its structure contribute to its ability to interact with various biological targets, making it a versatile candidate for further investigation. Researchers have employed advanced computational modeling and high-throughput screening techniques to elucidate its binding affinities and selectivity profiles.

One of the key findings from recent literature is the compound's efficacy in modulating specific signaling pathways implicated in inflammatory and oncogenic processes. In vitro assays have demonstrated its ability to inhibit the activity of certain protein kinases, which are critical regulators of cell proliferation and survival. These findings suggest potential applications in the treatment of cancers and autoimmune disorders, although further preclinical validation is required.

The synthesis of 3-{[2-(furan-2-yl)pyridin-3-yl]methyl}-1-[(4-methoxyphenyl)methyl]urea has also been optimized in recent studies, with researchers reporting improved yields and purity through novel catalytic methods. These advancements are crucial for scaling up production and facilitating future pharmacological studies. Additionally, structural-activity relationship (SAR) studies have provided insights into the functional groups essential for its biological activity, paving the way for the design of more potent derivatives.

Despite these promising developments, challenges remain in understanding the compound's pharmacokinetics and toxicity profiles. Preliminary in vivo studies have shown variable bioavailability, necessitating further optimization of its formulation. Researchers are also exploring its potential synergies with existing therapeutics to enhance efficacy and reduce adverse effects.

In conclusion, 3-{[2-(furan-2-yl)pyridin-3-yl]methyl}-1-[(4-methoxyphenyl)methyl]urea represents a compelling area of research in chemical biology. Its unique structural features and biological activities position it as a valuable candidate for drug discovery. Continued investigation into its mechanisms, coupled with advancements in synthetic methodologies, will be critical for translating these findings into clinical applications.